(1S,2S)-2-(propan-2-yloxy)cyclohexan-1-ol
Cat. No. B6432552
M. Wt: 158.24 g/mol
InChI Key: DEKLMTVOQOWFOL-IUCAKERBSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:1]12[CH:2]([CH2:3][CH2:4][CH2:5][CH2:6]1)[O:7]2.[CH:8]([CH3:9])([CH3:10])[OH:11]>>[CH:1]1([OH:7])[CH:2]([O:11][CH:8]([CH3:9])[CH3:10])[CH2:3][CH2:4][CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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C1CCC2OC2C1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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CC(C)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)OC1CCCCC1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
